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Compound of Interest

Compound Name: (-)-Phenylglycinol

Cat. No.: B122099 Get Quote

The safe and compliant disposal of (-)-Phenylglycinol is a critical aspect of laboratory safety

and environmental responsibility. This guide provides essential information for researchers,

scientists, and drug development professionals on the proper handling and disposal

procedures for this chemical compound. Adherence to these guidelines is paramount to

minimize environmental impact and ensure workplace safety.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, gloves, and a lab coat. In case of a spill,

immediately vacate the area and eliminate all ignition sources. For small spills, use appropriate

tools to collect the material into a suitable waste disposal container. For larger spills, a shovel

can be used to place the material into a convenient waste disposal container.[1] Always work in

a well-ventilated area, such as a fume hood, to avoid inhalation of dust.[1][2]

II. General Disposal Procedures
The primary method for the disposal of (-)-Phenylglycinol is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] It is imperative to

consult with your institution's environmental health and safety (EHS) department and adhere to

all federal, state, and local regulations governing chemical waste disposal.[4]

Key Disposal Steps:
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Containerization: Keep the chemical in its original, tightly closed container for disposal.[5] Do

not mix (-)-Phenylglycinol with other waste materials.

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

any associated hazards.

Waste Collection: Arrange for collection by a licensed professional waste disposal service.[6]

Contaminated Packaging: Uncleaned containers should be handled in the same manner as

the product itself. Containers can be triple-rinsed (or equivalent) and then offered for

recycling or reconditioning.[3]

III. Spill and Leak Management
In the event of a spill, the following steps should be taken:

Containment: Prevent the material from entering drains, sewers, or water ways.[2][7]

Clean-up: For solid material, sweep or vacuum up the substance and place it into a suitable,

closed container for disposal.[2][8] Avoid generating dust during this process.[2][8]

Ventilation: Ensure the area is well-ventilated.[8]

IV. Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of (-)-
Phenylglycinol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemicalbook.com/msds/s-2-phenylglycinol_2.pdf
https://www.benchchem.com/product/b122099?utm_src=pdf-body
https://www.angenechemical.com/sds/20989-17-7.pdf
https://www.echemi.com/sds/s-2-phenylglycinol-temppid160705003550.html
https://www.fishersci.es/store/msds?partNumber=10521483&countryCode=ES&language=en
https://www.spectrumchemical.com/media/sds/TCI-P1201.pdf
https://www.fishersci.es/store/msds?partNumber=10521483&countryCode=ES&language=en
https://pim-resources.coleparmer.com/sds/40761.pdf
https://www.fishersci.es/store/msds?partNumber=10521483&countryCode=ES&language=en
https://pim-resources.coleparmer.com/sds/40761.pdf
https://pim-resources.coleparmer.com/sds/40761.pdf
https://www.benchchem.com/product/b122099?utm_src=pdf-body
https://www.benchchem.com/product/b122099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assessment Action

Final Steps
(-)-Phenylglycinol Waste Generated Wear Appropriate PPE

(Goggles, Gloves, Lab Coat) Keep in Original, Labeled Container Is it a Spill?

Small Spill
Yes

Large Spill

Yes

Dispose via Licensed
Waste Disposal Service

No

Sweep/Vacuum into
Closed Container

Contact EHS for Guidance Controlled Incineration Document Disposal Record Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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